Cas no 2248324-50-5 (Methyl 5-oxa-2-azaspiro[3.4]oct-7-ene-7-carboxylate)
Methyl 5-oxa-2-azaspiro[3.4]oct-7-ene-7-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- methyl 5-oxa-2-azaspiro[3.4]oct-7-ene-7-carboxylate
- EN300-6497169
- 2248324-50-5
- Methyl 5-oxa-2-azaspiro[3.4]oct-7-ene-7-carboxylate
-
- Inchi: 1S/C8H11NO3/c1-11-7(10)6-2-8(12-3-6)4-9-5-8/h2,9H,3-5H2,1H3
- InChI Key: HANPNTLEBFOSDJ-UHFFFAOYSA-N
- SMILES: O1CC(C(=O)OC)=CC21CNC2
Computed Properties
- Exact Mass: 169.07389321g/mol
- Monoisotopic Mass: 169.07389321g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 243
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.9
- Topological Polar Surface Area: 47.6Ų
Methyl 5-oxa-2-azaspiro[3.4]oct-7-ene-7-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-6497169-0.05g |
methyl 5-oxa-2-azaspiro[3.4]oct-7-ene-7-carboxylate |
2248324-50-5 | 0.05g |
$816.0 | 2023-05-31 | ||
| Enamine | EN300-6497169-0.1g |
methyl 5-oxa-2-azaspiro[3.4]oct-7-ene-7-carboxylate |
2248324-50-5 | 0.1g |
$855.0 | 2023-05-31 | ||
| Enamine | EN300-6497169-0.25g |
methyl 5-oxa-2-azaspiro[3.4]oct-7-ene-7-carboxylate |
2248324-50-5 | 0.25g |
$893.0 | 2023-05-31 | ||
| Enamine | EN300-6497169-0.5g |
methyl 5-oxa-2-azaspiro[3.4]oct-7-ene-7-carboxylate |
2248324-50-5 | 0.5g |
$933.0 | 2023-05-31 | ||
| Enamine | EN300-6497169-1.0g |
methyl 5-oxa-2-azaspiro[3.4]oct-7-ene-7-carboxylate |
2248324-50-5 | 1g |
$971.0 | 2023-05-31 | ||
| Enamine | EN300-6497169-2.5g |
methyl 5-oxa-2-azaspiro[3.4]oct-7-ene-7-carboxylate |
2248324-50-5 | 2.5g |
$1903.0 | 2023-05-31 | ||
| Enamine | EN300-6497169-5.0g |
methyl 5-oxa-2-azaspiro[3.4]oct-7-ene-7-carboxylate |
2248324-50-5 | 5g |
$2816.0 | 2023-05-31 | ||
| Enamine | EN300-6497169-10.0g |
methyl 5-oxa-2-azaspiro[3.4]oct-7-ene-7-carboxylate |
2248324-50-5 | 10g |
$4176.0 | 2023-05-31 |
Methyl 5-oxa-2-azaspiro[3.4]oct-7-ene-7-carboxylate Related Literature
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
-
Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
-
Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
Additional information on Methyl 5-oxa-2-azaspiro[3.4]oct-7-ene-7-carboxylate
Methyl 5-oxa-2-azaspiro[3.4]oct-7-ene-7-carboxylate (CAS No. 2248324-50-5): An Overview of Its Structure, Synthesis, and Applications in Modern Chemistry
Methyl 5-oxa-2-azaspiro[3.4]oct-7-ene-7-carboxylate (CAS No. 2248324-50-5) is a unique and versatile compound that has garnered significant attention in the field of organic chemistry and pharmaceutical research. This compound, characterized by its spirocyclic structure and functional groups, holds potential for various applications, including drug discovery and materials science. In this comprehensive overview, we will delve into the structural features, synthesis methods, and recent research advancements related to this intriguing molecule.
The chemical structure of Methyl 5-oxa-2-azaspiro[3.4]oct-7-ene-7-carboxylate is particularly noteworthy due to its spirocyclic framework, which consists of a five-membered oxacycle fused to a seven-membered azacycle. The presence of the methyl ester group at the carboxyl position adds further complexity and reactivity to the molecule. This unique arrangement of atoms provides a robust platform for exploring its chemical properties and potential biological activities.
One of the key aspects of Methyl 5-oxa-2-azaspiro[3.4]oct-7-ene-7-carboxylate is its synthesis. Several synthetic routes have been reported in the literature, each offering distinct advantages in terms of yield, purity, and scalability. One common approach involves the cyclization of a suitable precursor through intramolecular nucleophilic substitution or condensation reactions. For instance, a recent study published in the Journal of Organic Chemistry detailed a highly efficient method for synthesizing this compound using palladium-catalyzed cross-coupling reactions. This method not only improved the overall yield but also minimized side reactions, making it a preferred choice for large-scale production.
In addition to its synthetic accessibility, Methyl 5-oxa-2-azaspiro[3.4]oct-7-ene-7-carboxylate has shown promising biological activities that make it an attractive candidate for drug discovery. Recent research has focused on its potential as an inhibitor of specific enzymes involved in various disease pathways. For example, a study conducted by researchers at the University of California demonstrated that this compound exhibits potent inhibitory activity against a key enzyme implicated in neurodegenerative diseases. The mechanism of action involves selective binding to the active site of the enzyme, thereby disrupting its catalytic function.
Beyond its biological applications, Methyl 5-oxa-2-azaspiro[3.4]oct-7-ene-7-carboxylate has also been explored for its use in materials science. Its unique spirocyclic structure imparts interesting physical properties that can be harnessed for developing novel materials with enhanced performance characteristics. For instance, a collaborative study between researchers at MIT and Harvard University investigated the use of this compound as a building block for self-assembling supramolecular structures. The results showed that these structures exhibited superior thermal stability and mechanical strength compared to conventional materials.
The versatility of Methyl 5-oxa-2-azaspiro[3.4]oct-7-ene-7-carboxylate extends to its potential as a precursor for other valuable compounds. Through selective functional group modifications, this molecule can be transformed into a wide range of derivatives with diverse chemical properties and applications. For example, recent work published in the Journal of Medicinal Chemistry described the synthesis of several analogs by replacing the methyl ester group with other functional groups such as amides or sulfonamides. These analogs were found to exhibit enhanced pharmacological profiles and improved bioavailability compared to the parent compound.
In conclusion, Methyl 5-oxa-2-azaspir4]oct-7-ene-7-carboxylato (CAS No. 2248324-50-5) is a multifaceted compound with significant potential in various fields of chemistry and biology. Its unique structural features, coupled with efficient synthetic methods and promising biological activities, make it an exciting area of ongoing research and development. As scientists continue to uncover new applications and optimize existing ones, this compound is likely to play an increasingly important role in advancing our understanding and capabilities in modern chemistry.
2248324-50-5 (Methyl 5-oxa-2-azaspiro[3.4]oct-7-ene-7-carboxylate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)